1-(7-Aminoheptyl)-3-(fluorescein-5-yl)thiourea HCl

• Molecular Formula: C28H30ClN3O5S
• Molecular Weight: 556.1 g/mol
• IUPAC Name: 1-(7-aminoheptyl)-3-(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)thiourea;hydrochloride
• InChI: InChI=1S/C28H29N3O5S.ClH/c29-12-4-2-1-3-5-13-30-27(37)31-17-6-9-21-20(14-17)26(34)36-28(21)22-10-7-18(32)15-24(22)35-25-16-19(33)8-11-23(25)28;/h6-11,14-16,32-33H,1-5,12-13,29H2,(H2,30,31,37);1H
• InChI Key: DTYQXPGGXCAXDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NC(=S)NCCCCCCCN)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O.Cl

Description

1-(7-Aminoheptyl)-3-(fluorescein-5-yl)thiourea HCl is a synthetic compound that combines a fluorescein moiety with a thiourea group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(7-Aminoheptyl)-3-(fluorescein-5-yl)thiourea HCl typically involves the following steps:

Preparation of Fluorescein Derivative: Fluorescein is first modified to introduce a reactive group, such as an isothiocyanate.

Reaction with 7-Aminoheptyl Amine: The modified fluorescein is then reacted with 7-aminoheptyl amine to form the thiourea linkage.

Formation of Hydrochloride Salt: The final compound is converted to its hydrochloride salt form to enhance its solubility and stability.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using similar reaction conditions, with optimization for yield and purity. This may include the use of automated reactors and purification systems.

Chemical Reactions Analysis

Types of Reactions

1-(7-Aminoheptyl)-3-(fluorescein-5-yl)thiourea HCl can undergo various chemical reactions, including:

Oxidation: The thiourea group can be oxidized to form sulfonyl derivatives.

Reduction: Reduction of the thiourea group can lead to the formation of amines.

Substitution: The amino group can participate in substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Sodium borohydride or other reducing agents.

Substitution: Alkyl halides or acyl chlorides.

Major Products

Oxidation Products: Sulfonyl derivatives.

Reduction Products: Amines.

Substitution Products: Alkylated or acylated derivatives.

Scientific Research Applications

1-(7-Aminoheptyl)-3-(fluorescein-5-yl)thiourea HCl has several scientific research applications:

Chemistry: Used as a fluorescent probe for detecting thiol groups in various chemical reactions.

Biology: Employed in fluorescence microscopy to label and visualize cellular components.

Medicine: Investigated for its potential use in diagnostic imaging and targeted drug delivery.

Industry: Utilized in the development of fluorescent dyes and sensors.

Mechanism of Action

The mechanism of action of 1-(7-Aminoheptyl)-3-(fluorescein-5-yl)thiourea HCl involves its ability to bind to specific molecular targets and emit fluorescence upon excitation. The fluorescein moiety absorbs light and re-emits it at a longer wavelength, allowing for visualization. The thiourea group may interact with thiol-containing proteins or other biomolecules, facilitating targeted binding.

Comparison with Similar Compounds

Similar Compounds

Fluorescein Isothiocyanate (FITC): A widely used fluorescent dye with similar applications in labeling and imaging.

Rhodamine B Isothiocyanate: Another fluorescent dye with different spectral properties.

Alexa Fluor Dyes: A series of fluorescent dyes with enhanced brightness and photostability.

Uniqueness

1-(7-Aminoheptyl)-3-(fluorescein-5-yl)thiourea HCl is unique due to its specific combination of a long-chain amine and a fluorescein moiety, which may provide distinct binding properties and fluorescence characteristics compared to other dyes.